Cas no 412284-65-2 (5-chloro-1-methyl-1H-indole-3-carbaldehyde)

• Product Name: 5-chloro-1-methyl-1H-indole-3-carbaldehyde
• CAS No: 412284-65-2
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• MDL: MFCD12025387
• CID: 1112235
• PubChem ID: 16723796
• Update Time: 2025-06-15

5-chloro-1-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-1H-Indole-3-carboxaldehyde
• 1H-Indole-3-carboxaldehyde,5-chloro-1-methyl-
• 5-chloro-1-methyl-1H-indole-3-carbaldehyde
• 412284-65-2
• PS-18096
• SY322808
• E80013
• 5-chloro-1-methylindole-3-carbaldehyde
• MFCD12025387
• DB-087072
• 5-chloro-1-methyl indole-3-carboxaldehyde
• SCHEMBL1093666
• ZCUBDPMTAFOQEI-UHFFFAOYSA-N

• MDL： MFCD12025387
• Inchi： 1S/C10H8ClNO/c1-12-5-7(6-13)9-4-8(11)2-3-10(9)12/h2-6H,1H3
• InChI Key： ZCUBDPMTAFOQEI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C=O)=CN2C

Computed Properties

• Exact Mass: 193.0294416g/mol
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 22Ų

Additional information on 5-chloro-1-methyl-1H-indole-3-carbaldehyde

Introduction to 5-Chloro-1-Methyl-1H-Indole-3-Carbaldehyde (CAS No. 412284-65-2)

5-Chloro-1-methyl-1H-indole-3-carbaldehyde (CAS No. 412284-65-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 5-chloro-1-methyl-1H-indole-3-carbaldehyde.

Chemical Structure and Properties

5-Chloro-1-methyl-1H-indole-3-carbaldehyde is a derivative of indole, a heterocyclic aromatic organic compound. The presence of a chlorine atom at the 5-position and a methyl group at the 1-position imparts unique chemical and physical properties to this compound. The molecular formula of 5-chloro-1-methyl-1H-indole-3-carbaldehyde is C₉H₇ClNO, with a molecular weight of approximately 180.60 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

The aldehyde functional group at the 3-position of the indole ring makes 5-chloro-1-methyl-1H-indole-3-carbaldehyde highly reactive, enabling it to participate in various chemical reactions. This reactivity is crucial for its use as an intermediate in the synthesis of more complex molecules, including pharmaceuticals and other bioactive compounds.

Synthesis Methods

The synthesis of 5-chloro-1-methyl-1H-indole-3-carbaldehyde can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of 5-chloroindole with formaldehyde in the presence of an acid catalyst. This reaction typically proceeds via a Mannich-type condensation, followed by dehydrogenation to form the aldehyde group.

An alternative approach involves the Vilsmeier-Haack reaction, where 5-chloroindole is treated with phosphorus oxychloride and N,N-dimethylformamide (DMF). This method provides a high yield of the desired product and is widely used in both academic and industrial settings.

Biological Activities

5-Chloro-1-methyl-1H-indole-3-carbaldehyde has been extensively studied for its biological activities, which include anti-inflammatory, anti-cancer, and neuroprotective properties. Recent research has highlighted its potential as a lead compound for the development of novel therapeutic agents.

In anti-inflammatory studies, 5-chloro-1-methyl-1H-indole-3-carbaldehyde has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In cancer research, 5-chloro-1-methyl-1H-indole-3-carbaldehyde has demonstrated cytotoxic effects against various cancer cell lines, including breast cancer (MCF7), colon cancer (HT29), and lung cancer (A549) cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

In neuroprotective studies, 5-chloro-1-methyl-1H-indole-3-carbaldehyde has been found to protect neuronal cells from oxidative stress-induced damage. It has been shown to reduce reactive oxygen species (ROS) levels and prevent mitochondrial dysfunction in neuroblastoma cells exposed to hydrogen peroxide. These findings suggest that it may have potential applications in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Potential Applications

The diverse biological activities of 5-chloro-1-methyl-1H-indole-3-carbaldehyde make it a valuable candidate for further drug development. Its anti-inflammatory properties could be harnessed to develop new treatments for chronic inflammatory conditions. The cytotoxic effects observed in cancer cell lines suggest that it may serve as a lead compound for the design of more potent anti-cancer drugs.

The neuroprotective effects of 5-chloro-1-methyl-1H-indole-3-carbaldehyde also open up possibilities for its use in neurodegenerative disease therapies. Further preclinical studies are needed to elucidate its mechanism of action and optimize its pharmacological properties for clinical applications.

Conclusion

5-Chloro-1-methyl-1H-indole-3-carbaldehyde, with its unique chemical structure and diverse biological activities, represents a promising compound in the field of medicinal chemistry. Its potential applications in anti-inflammatory, anti-cancer, and neuroprotective therapies highlight its significance as a lead molecule for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.